2-Chloro-2',5'-difluoroacetophenone
Overview
Description
2-Chloro-2’,5’-difluoroacetophenone is a difluorocarbene reagent . It is generally used in the synthesis of 2,2-difluoro enol silyl ethers, and gem ?-difluoromethene derived compounds .
Synthesis Analysis
The synthesis of 2-Chloro-2’,5’-difluoroacetophenone involves various chemical reactions . Unfortunately, the specific details of the synthesis process are not available in the search results.Molecular Structure Analysis
The molecular formula of 2-Chloro-2’,5’-difluoroacetophenone is C8H5ClF2O . It has a molecular weight of 190.57 . The structure of this compound includes a difluorocarbene group .Physical And Chemical Properties Analysis
2-Chloro-2’,5’-difluoroacetophenone is a white solid powder . It has a melting point of 49-50 °C and a predicted boiling point of 240.5±25.0 °C . The predicted density is 1.353±0.06 g/cm3 .Scientific Research Applications
Synthesis of Difluoromethylated Phenols
This compound is utilized as an effective reagent in the synthesis of difluoromethylated phenols. In the presence of a mild base and aqueous solvent, it facilitates the introduction of difluoromethyl groups into phenolic compounds .
Baylis-Hillman Reaction
2-Chloro-2’,5’-difluoroacetophenone: serves as a precursor in the Baylis-Hillman reaction. This reaction is used to produce fluoroalkyl ketones, which can yield chlorodifluoromethyl-containing products .
Synthesis of Propargyl Alcohols
The compound acts as a substrate in the synthesis of propargyl alcohols. A novel ruthenium catalyst is employed in this process, showcasing the versatility of 2-Chloro-2’,5’-difluoroacetophenone in catalytic transformations .
Liquid Crystal Materials
In the field of materials science, particularly in the development of liquid crystal displays, the difluoromethoxy functionality of this compound plays a crucial role. It contributes to the creation of bioactive organic molecules and materials for display applications .
Anesthetic Applications
The difluoromethoxy group found in 2-Chloro-2’,5’-difluoroacetophenone is significant in the pharmaceutical industry. Compounds with this group have applications as anesthetics, highlighting the compound’s importance in medical research .
Aryl Difluoromethyl Ethers
As a reagent, 2-Chloro-2’,5’-difluoroacetophenone is involved in the difluoromethylation of various phenols. This process yields aryl difluoromethyl ethers, which are valuable in numerous chemical synthesis applications .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-2’,5’-difluoroacetophenone is various phenol derivatives . The compound acts as a difluorocarbene reagent, which readily reacts with these phenol derivatives .
Mode of Action
2-Chloro-2’,5’-difluoroacetophenone interacts with its targets (phenol derivatives) in the presence of potassium hydroxide or potassium carbonate . This interaction results in the production of aryl difluoromethyl ethers .
Biochemical Pathways
The interaction of 2-Chloro-2’,5’-difluoroacetophenone with phenol derivatives affects the biochemical pathway that leads to the synthesis of aryl difluoromethyl ethers . These ethers are important in various chemical reactions and have wide applications in the pharmaceutical industry .
Result of Action
The molecular and cellular effects of 2-Chloro-2’,5’-difluoroacetophenone’s action result in the production of aryl difluoromethyl ethers . These ethers can be used in various chemical reactions and have significant applications in the pharmaceutical industry .
Action Environment
The action, efficacy, and stability of 2-Chloro-2’,5’-difluoroacetophenone can be influenced by various environmental factors. For instance, the reaction temperature can affect the rate and efficiency of the reaction . Furthermore, the presence of a suitable base (like potassium hydroxide or potassium carbonate) is necessary for the compound to effectively interact with phenol derivatives .
Safety and Hazards
properties
IUPAC Name |
2-chloro-1-(2,5-difluorophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF2O/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJWDDTDVBUFTCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)CCl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20407299 | |
Record name | 2-Chloro-1-(2,5-difluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-2',5'-difluoroacetophenone | |
CAS RN |
60468-36-2 | |
Record name | 2-Chloro-1-(2,5-difluorophenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60468-36-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-1-(2,5-difluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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